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Compound of Interest

Compound Name: Alogliptin impurity 7-d3

Cat. No.: B15557899

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of various analytical methods for the quantification

of Alogliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used in the treatment of type 2 diabetes.

The information presented is collated from a range of independent validation studies, offering

insights into the performance of different techniques under various experimental conditions.

This document is intended to assist researchers and analytical chemists in selecting and

implementing appropriate methods for their specific needs, from routine quality control to

bioanalytical studies.

Mechanism of Action: Alogliptin
Alogliptin exerts its therapeutic effect by inhibiting the dipeptidyl peptidase-4 (DPP-4) enzyme.

This enzyme is responsible for the degradation of incretin hormones, such as glucagon-like

peptide-1 (GLP-1). By inhibiting DPP-4, Alogliptin increases the levels of active incretins, which

in turn stimulate insulin secretion and suppress glucagon release in a glucose-dependent

manner, thereby improving glycemic control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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